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Compound of Interest

Compound Name: Sodium ionophore VI

Cat. No.: B1682100 Get Quote

Essential Safety and Handling Guide for Sodium
Ionophore VI
This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of Sodium ionophore VI (CAS No. 80403-59-4). It is intended for laboratory

personnel, including researchers, scientists, and professionals in drug development, to ensure

safe handling and minimize exposure risks.

Chemical Identification and Properties
Sodium ionophore VI is a sodium-selective ionophore used in the fabrication of ion-selective

electrodes to measure sodium ion concentrations in aqueous samples, such as biological

fluids.[1] It is not intended for human or veterinary use.[2][3]
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Property Value

Synonyms Bis[(12-crown-4)methyl] dodecylmethylmalonate

CAS Number 80403-59-4

Molecular Formula C₃₄H₆₂O₁₂

Molecular Weight 662.85 g/mol

Form Liquid

Storage Temperature 2-8°C

Flash Point 113 °C (235.4 °F) - closed cup

Hazard Identification and Safety Classifications
Sodium ionophore VI is classified as a hazardous substance. The signal word for this

chemical is "Warning".

Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.

Acute Toxicity, Dermal H312 Harmful in contact with skin.

Acute Toxicity, Inhalation H332 Harmful if inhaled.

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

Specific Target Organ Toxicity H335
May cause respiratory

irritation.

Source: Sigma-Aldrich Safety

Data Sheet Information
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Appropriate PPE must be worn at all times when handling Sodium ionophore VI to prevent

exposure. The recommended equipment is detailed below.

Protection Type Specification Rationale

Eye/Face Protection
Safety glasses with side-

shields or face shield.

Protects against splashes and

eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact and

irritation.

Skin/Body Protection
Laboratory coat, impervious

clothing.

Protects skin from accidental

contact.

Respiratory Protection

Type ABEK (EN 14387)

respirator filter or N95 dust

mask. Use in a well-ventilated

area or fume hood.

Prevents inhalation of harmful

vapors or aerosols.

Safe Handling and Operational Plan
Adherence to a strict operational protocol is essential for safety.

4.1. Preparation and Engineering Controls

Ventilation: Always handle Sodium ionophore VI inside a certified chemical fume hood to

minimize inhalation exposure.

Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible

and operational before beginning work.

Review SDS: Read and understand the Safety Data Sheet (SDS) completely before use.

Assemble PPE: Put on all required PPE as specified in the table above.

4.2. Handling Procedure

Aliquoting: When transferring the liquid, use appropriate tools (e.g., micropipettes with

filtered tips) to avoid aerosol generation.
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Avoid Contact: Prevent direct contact with skin, eyes, and clothing.

Containment: Work within a designated area to contain any potential spills.

4.3. Post-Handling

Decontamination: Wipe down the work area and any equipment used with an appropriate

solvent (e.g., ethanol), followed by soap and water.

Glove Removal: Remove gloves using the proper technique to avoid skin contamination and

dispose of them as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after completing the work.

Emergency and First Aid Procedures
Immediate action is required in the event of exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Call a POISON

CENTER or doctor if you feel unwell. (P304 +

P340 + P312)

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. Call a POISON CENTER or doctor if you

feel unwell. (P302 + P352 + P312)

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention. (P305 + P351 + P338)

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a POISON CENTER or doctor if

you feel unwell. (P301 + P312)
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Disposal Plan
All waste materials contaminated with Sodium ionophore VI must be treated as hazardous

waste.

Contaminated Materials: Used gloves, pipette tips, wipes, and any other disposable

materials that have come into contact with the chemical must be collected in a designated,

sealed hazardous waste container.

Unused Chemical: Dispose of unused Sodium ionophore VI in accordance with local, state,

and federal environmental regulations. Do not pour down the drain. Contact your institution's

Environmental Health and Safety (EHS) department for specific disposal instructions.

Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent,

and the rinsate collected as hazardous waste.

Workflow for Safe Handling of Sodium Ionophore VI
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal Phase

Review Safety Data Sheet (SDS)

Verify Fume Hood & Eyewash Function

Don Required PPE
(Gloves, Goggles, Lab Coat, Respirator)

Work Inside Chemical Fume Hood

Aliquot & Handle Chemical

Perform Experimental Work

Decontaminate Work Surface & Equipment

Segregate & Label Hazardous Waste

Properly Remove & Dispose of PPE

Wash Hands Thoroughly

In Case of Exposure or Spill:
Follow First Aid & Spill Procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling of Sodium ionophore VI from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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